N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide

• IUPAC Name: N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide
• InChI: InChI=1S/C17H18FNO2/c1-3-9-21-14-6-4-5-13(11-14)17(20)19-16-10-12(2)7-8-15(16)18/h4-8,10-11H,3,9H2,1-2H3,(H,19,20)
• InChI Key: BVPVBXBNEXPEBO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide: is an organic compound that belongs to the class of anilides It is characterized by the presence of a fluorine atom and a methyl group on the phenyl ring, as well as a propoxy group attached to the benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide typically involves the reaction of 2-fluoro-5-methylphenylamine with 3-propoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide or sodium ethoxide in polar aprotic solvents.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Compounds with substituted nucleophiles on the phenyl ring.

Scientific Research Applications

N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-(2-fluoro-5-methylphenyl)-3-phenylpropanamide
• N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N’-(2-fluoro-5-methylphenyl)urea

Uniqueness: N-(2-fluoro-5-methylphenyl)-3-propoxybenzamide is unique due to the presence of the propoxy group, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and may contribute to its specific applications in research and industry.